![molecular formula C18H16N4O5S B2403471 ethyl 3-cyano-2-[(4-nitrobenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate CAS No. 864926-90-9](/img/structure/B2403471.png)
ethyl 3-cyano-2-[(4-nitrobenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
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Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a cyano group (-CN), an amide group (CONH), a nitro group (-NO2), and a carboxylate ester group (-COOEt). It also features a thieno[2,3-c]pyridine ring, which is a type of heterocyclic ring containing both sulfur and nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy could be used to analyze its structure .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by its functional groups. For example, the cyano group is a strong electron-withdrawing group, which could make the compound reactive towards nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and stability under different conditions .Scientific Research Applications
Biomarkers in Cancer Research
The use of biomarkers for investigating the relationship between tobacco and cancer has been highlighted. Specifically, human urinary carcinogen metabolites serve as practical indicators for obtaining information about tobacco and cancer. This includes the study of carcinogens, their metabolites, and related compounds quantified in the urine of smokers or individuals exposed to environmental tobacco smoke (Hecht, 2002).
Genotoxicity Studies
1-Ethyl-1-nitrosourea (ENU), a potent monofunctional ethylating agent, is mutagenic across a range of systems from viruses to mammalian germ cells and induces tumors in various mammalian organs. The dual action of ethylation and carbamoylation of ENU and its impact on DNA, primarily causing GC-AT transitions among other types of base substitutions, has been extensively studied (Shibuya & Morimoto, 1993).
Food Toxicants and Processing
The formation and fate of 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), a by-product of food processing, were reviewed. The review discusses the contribution of lipid oxidation and the Maillard reaction to the production and elimination of PhIP, a processing-related food toxicant (Zamora & Hidalgo, 2015).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary targets of this compound are currently unknown. The compound is a derivative of cyanoacetohydrazides , which are known to be versatile intermediates for the synthesis of a wide variety of heterocyclic compounds . These compounds have been found to have diverse biological activities , suggesting that they may interact with multiple targets.
Mode of Action
It is known that cyanoacetohydrazides can act as both n- and c-nucleophiles . This means they can donate electrons to other molecules, leading to a variety of chemical reactions. The compound’s nitrobenzamido group could potentially undergo reduction to an amine, which could then interact with its targets.
Biochemical Pathways
Given the compound’s structural similarity to other cyanoacetohydrazides , it may be involved in similar biochemical pathways. These could include pathways related to inflammation, cancer, and viral infections .
Result of Action
Given the compound’s potential biological activities , it could potentially have anti-inflammatory, anticancer, or antiviral effects.
Action Environment
Environmental factors such as temperature and pH could potentially influence the compound’s action, efficacy, and stability. For example, the temperature conditions can influence the chemoselectivity of reactions involving cyanoacetohydrazides . Additionally, the pH of the environment could affect the compound’s ionization state, which could in turn influence its interaction with its targets.
Properties
IUPAC Name |
ethyl 3-cyano-2-[(4-nitrobenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O5S/c1-2-27-18(24)21-8-7-13-14(9-19)17(28-15(13)10-21)20-16(23)11-3-5-12(6-4-11)22(25)26/h3-6H,2,7-8,10H2,1H3,(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQJNBCLVRIKCCY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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